Cas no 390815-41-5 ((R)-1-(3,4-Dimethoxyphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(3,4-Dimethoxyphenyl)ethanamine hydrochloride
• CAS No: 390815-41-5
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD24410973
• CID: 3041721
• PubChem ID: 68754723
• Update Time: 2024-11-01

(R)-1-(3,4-Dimethoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3,4-Dimethoxyphenyl)ethanamine hydrochloride
• (R)-3,4-dimethoxy-alpha-methylbenzylamine hcl
• (R)-1-(3,4-Dimethoxyphenyl)ethanamine HCl
• (1R)-1-(3,4-dimethoxyphenyl)ethan-1-amine hydrochloride
• Benzenemethanamine, 3,4-dimethoxy-a-methyl-, hydrochloride, (aR)-
• 390815-41-5
• CS-0151402
• (R)-3,4-Dimethoxy-alpha-methylbenzylamine hydrochloride
• MFCD24410973
• (1r)-1-(3,4-dimethoxyphenyl)ethanamine hydrochloride
• SCHEMBL3710439
• EN300-6488971
• (R)-1-(3,4-Dimethoxyphenyl)ethanaminehydrochloride
• GS-7319
• (1R)-1-(3,4-dimethoxyphenyl)ethanamine;hydrochloride
• AKOS027337372
• Y10475

• MDL： MFCD24410973
• Inchi： 1S/C10H15NO2.ClH/c1-7(11)8-4-5-9(12-2)10(6-8)13-3;/h4-7H,11H2,1-3H3;1H/t7-;/m1./s1
• InChI Key： PQHFDOBOSKIMTO-OGFXRTJISA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)[C@@H](C)N)OC

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5